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yl)piperidine

Cat. No.: B13165697

Get Quote

Executive Summary
The Nitropyrazole-Piperidine scaffold represents a strategic evolution in the design of anti-

infective agents, particularly for Mycobacterium tuberculosis (Mtb). Historically, nitro-aromatics

(e.g., nitroimidazoles like Pretomanid) have been pivotal in treating resistant TB but are

plagued by mutagenic liabilities and solubility challenges. This guide analyzes the transition to

the 4-nitropyrazole core—a bioisostere that retains the high-energy "warhead" required for

bioreduction while significantly lowering mutagenic potential (Ames negative). Concurrently, the

piperidine moiety serves as a tunable pharmacophore "handle," modulating lipophilicity (LogP),

hERG channel avoidance, and pharmacokinetic (PK) solubility.

Part 1: The Pharmacophore Logic
The "Warhead": 4-Nitropyrazole vs. Nitroimidazole
The efficacy of this scaffold relies on a "Trojan Horse" mechanism. The nitropyrazole is a

prodrug.
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Mechanism: It requires bio-activation by the deazaflavin-dependent nitroreductase (Ddn)

within Mtb. Ddn reduces the nitro group (

) to a reactive nitroso (

) species.

Target: This reactive intermediate forms a stable covalent adduct with the thiol group of

Cysteine 387 in the enzyme DprE1 (Decaprenylphosphoryl-β-D-ribose 2′-epimerase).

Inhibition of DprE1 halts the synthesis of lipoarabinomannan (LAM), causing cell wall lysis.

Why Switch? Nitroimidazoles often trigger positive Ames tests due to high redox potentials

that allow reduction by mammalian enzymes. The 4-nitropyrazole system has a lower redox

potential (-0.400 V vs -0.240 V for imidazoles), making it specific to bacterial Ddn and inert to

mammalian nitroreductases, thus reducing genotoxicity [1].

The "Handle": Piperidine
The piperidine ring is not merely a linker; it is a solubility engine.

pK_a Modulation: The basic nitrogen (pK_a ~10-11) ensures the molecule exists largely as a

cation at physiological pH, improving aqueous solubility compared to the flat, greasy nitro-

aromatic core.

hERG Avoidance: Unlike flexible alkyl chains, the rigid piperidine ring constrains the spatial

orientation of the basic amine, often reducing affinity for the hERG potassium channel—a

critical safety hurdle in cardiac toxicity.

Part 2: Synthetic Architecture
The synthesis of this scaffold requires careful handling of high-energy nitro compounds. The

preferred route involves the regioselective nitration of pyrazole followed by N-alkylation.

Diagram: Synthetic Workflow
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Caption: Figure 1.[1] Convergent synthetic route for the Nitropyrazole-Piperidine scaffold via

SN2 N-alkylation.

Critical Synthetic Protocol: 4-Nitropyrazole Synthesis
Note: This reaction is exothermic. Use a blast shield.

Preparation: In a round-bottom flask, dissolve 1H-pyrazole (1.0 eq) in concentrated sulfuric

acid (

). Cool to 0°C.

Nitration: Dropwise add fuming nitric acid (

, 1.5 eq) while maintaining internal temperature <10°C.

Heating: Allow to warm to room temperature, then heat to 55°C for 3 hours. Monitor by TLC

(Ethyl Acetate/Hexane).

Quench: Pour the mixture over crushed ice. The 4-nitropyrazole will precipitate as a white

solid.[2]

Purification: Filter and recrystallize from ethanol. Yields typically exceed 80% [2].[2]

Protocol: Piperidine Coupling (N-Alkylation)
Dissolution: Dissolve 4-nitro-1H-pyrazole (1.0 eq) in anhydrous DMF.

Deprotonation: Add Potassium Carbonate (
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, 2.0 eq). Stir for 30 mins to generate the pyrazolate anion.

Addition: Add the piperidine-linker halide (e.g., 1-(2-chloroethyl)piperidine, 1.1 eq).

Reaction: Heat to 80°C for 4-6 hours.

Workup: Dilute with water, extract with Ethyl Acetate. Wash organic layer with brine to

remove DMF.

Part 3: Biological Mechanism & Validation[3]
Mechanism of Action (MOA) Pathway
The selectivity of this scaffold relies on the specific activation by the

-dependent nitroreductase Ddn.
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Caption: Figure 2.[3] Bioreductive activation pathway of the nitropyrazole scaffold targeting

DprE1.

Key Experimental Protocols
A. Minimum Inhibitory Concentration (MIC) - Alamar Blue Assay
To validate potency against M. tuberculosis (H37Rv strain):

Culture: Grow Mtb H37Rv in 7H9 broth supplemented with OADC to mid-log phase (

0.4–0.6).
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Plating: Dispense 100 µL of culture into 96-well plates containing serial dilutions of the

nitropyrazole compound (range: 0.01 µM – 100 µM).

Incubation: Incubate at 37°C for 7 days.

Readout: Add Resazurin (Alamar Blue). Incubate 24h. A color change from blue (oxidized) to

pink (reduced) indicates bacterial growth. The MIC is the lowest concentration preventing

color change.

B. Ames Test (Salmonella Mutagenicity)
To validate safety (Scientific Integrity Check):

Strains: Use S. typhimurium strains TA98 (frameshift) and TA100 (base-pair substitution).

Activation: Perform assay +/- S9 rat liver metabolic activation fraction.

Dosing: Plate bacteria with compound (up to 5000 µ g/plate ) on histidine-deficient agar.

Scoring: Count revertant colonies after 48h.

Success Criteria: A "Safe" nitropyrazole scaffold should show revertant counts <2x the

solvent control, unlike positive control nitroimidazoles.

Part 4: Structure-Activity Relationship (SAR) Data
The following table summarizes the impact of structural modifications on the scaffold,

aggregated from DprE1 inhibitor studies [3, 4].
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Structural Zone Modification
Effect on Potency
(MIC)

Effect on Safety
(Toxicity)

Nitro Position 4-Nitro (Pyrazole) High (0.01 - 0.5 µM)
Low Mutagenicity

(Ames -)

3-Nitro (Pyrazole) Moderate
Moderate

Mutagenicity

5-Nitro (Imidazole) High
High Mutagenicity

(Ames +)

Linker
Ethyl (

)
Optimal Low hERG binding

Butyl (

)
Reduced

Increased hERG

liability

Piperidine 4-Benzyl High Potency
High LogP (Solubility

issues)

4-Hydroxy Moderate Potency
High Solubility, Low

Clearance

4-Fluoro High Potency
Improved Metabolic

Stability

Expert Insight: The 4-nitropyrazole is the "Goldilocks" zone. It retains enough electron-

withdrawing character to be reduced by bacterial Ddn but is not easily reduced by mammalian

enzymes, solving the toxicity issues of earlier nitro-drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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